Cas no 1312588-15-0 (2,5-Bis(2-decyltetradecyl)-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione)

• Product Name: 2,5-Bis(2-decyltetradecyl)-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
• CAS No: 1312588-15-0
• MF: C₆₂H₁₀₄N₂O₂S₂
• MW: 973.631
• CID: 3036346
• PubChem ID: 132556486
• Update Time: 2024-11-02

2,5-Bis(2-decyltetradecyl)-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2-decyltetradecyl)-3,6-di(thiophen-2-yl)pyrrolo[3,4-c]pyrrole-1,4(2H,5H)-dione
• 1312588-15-0
• Pyrrolo[3,4-c]pyrrole-1,4-dione,2,5-bis(2-decyltetradecyl)-2,5-dihydro-3,6-di-2-thienyl-
• 2,5-Bis(2-decyltetradecyl)-3,6-di(thiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
• DPP1014

• Inchi： InChI=1S/C62H104N2O2S2/c1-5-9-13-17-21-25-27-31-35-39-45-53(43-37-33-29-23-19-15-11-7-3)51-63-59(55-47-41-49-67-55)57-58(61(63)65)60(56-48-42-50-68-56)64(62(57)66)52-54(44-38-34-30-24-20-16-12-8-4)46-40-36-32-28-26-22-18-14-10-6-2/h41-42,47-50,53-54H,5-40,43-46,51-52H2,1-4H3
• InChI Key： LLVLNVSQNUMIKS-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCC(CCCCCCCCCC)CN1C(=C2C(=C(N(C2=O)CC(CCCCCCCCCC)CCCCCCCCCCCC)C3=CC=CS3)C1=O)C4=CC=CS4

Computed Properties

• Exact Mass: 972.75392291g/mol
• Monoisotopic Mass: 972.75392291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 68
• Rotatable Bond Count: 46
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 25.2
• Topological Polar Surface Area: 97.1Ų